3-ethyl-5-(3-hydroxy-4-methoxybenzylidene)-2-thioxo-4-imidazolidinone

• IUPAC Name: (5Z)-3-ethyl-5-[(3-hydroxy-4-methoxyphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C13H14N2O3S/c1-3-15-12(17)9(14-13(15)19)6-8-4-5-11(18-2)10(16)7-8/h4-7,16H,3H2,1-2H3,(H,14,19)/b9-6-
• InChI Key: PXQGCDCXWLCOAZ-TWGQIWQCSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=CC(=C(C=C2)OC)O)NC1=S
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC(=C(C=C2)OC)O)/NC1=S
• Molecular Formula: C13H14N2O3S
• Molecular Weight: 278.33 g/mol

Description

3-ethyl-5-(3-hydroxy-4-methoxybenzylidene)-2-thioxo-4-imidazolidinone, also known as ETI, is a synthetic compound that has been widely studied for its potential therapeutic applications. It belongs to the class of imidazolidinone derivatives and has shown promising results in various scientific research studies.

Mechanism of Action

The exact mechanism of action of 3-ethyl-5-(3-hydroxy-4-methoxybenzylidene)-2-thioxo-4-imidazolidinone is not fully understood. However, it has been suggested that it may work by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
3-ethyl-5-(3-hydroxy-4-methoxybenzylidene)-2-thioxo-4-imidazolidinone has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function. It has also been shown to have antioxidant properties, which may help protect against oxidative stress and cellular damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-ethyl-5-(3-hydroxy-4-methoxybenzylidene)-2-thioxo-4-imidazolidinone in lab experiments is its wide range of potential therapeutic applications. It has also been shown to have low toxicity and high selectivity towards cancer cells. However, one of the limitations of using 3-ethyl-5-(3-hydroxy-4-methoxybenzylidene)-2-thioxo-4-imidazolidinone is its relatively low solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of 3-ethyl-5-(3-hydroxy-4-methoxybenzylidene)-2-thioxo-4-imidazolidinone. One potential direction is the development of more efficient synthesis methods to improve its yield and purity. Another direction is the investigation of its potential therapeutic applications in other diseases, such as diabetes and cardiovascular disease. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its therapeutic potential.

Synthesis Methods

The synthesis of 3-ethyl-5-(3-hydroxy-4-methoxybenzylidene)-2-thioxo-4-imidazolidinone involves the reaction between 3-hydroxy-4-methoxybenzaldehyde and ethyl cyanoacetate in the presence of ammonium acetate and glacial acetic acid. The resulting product is then treated with thiosemicarbazide, leading to the formation of 3-ethyl-5-(3-hydroxy-4-methoxybenzylidene)-2-thioxo-4-imidazolidinone.

Scientific Research Applications

3-ethyl-5-(3-hydroxy-4-methoxybenzylidene)-2-thioxo-4-imidazolidinone has been widely studied for its potential therapeutic applications in various scientific research studies. It has been shown to exhibit antitumor, antiviral, and anti-inflammatory properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.